Cas no 92642-60-9 (Benzamide,N-(1-methylcyclopropyl)-)

Benzamide,N-(1-methylcyclopropyl)- structure
92642-60-9 structure
Product Name:Benzamide,N-(1-methylcyclopropyl)-
CAS No:92642-60-9
MF:C11H13NO
MW:175.227022886276
CID:800843
PubChem ID:18712188
Update Time:2025-04-19

Benzamide,N-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-methylcyclopropyl)-
    • N-(1-methylcyclopropyl)benzamide
    • SCHEMBL12987195
    • DTXSID20595786
    • 92642-60-9
    • Inchi: 1S/C11H13NO/c1-11(7-8-11)12-10(13)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
    • InChI Key: KOXKBSLHRBNBNI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1(C)CC1

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų
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